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Compound of Interest

Compound Name:

trans-4-

Isopropylcyclohexanecarboxylic

acid

Cat. No.: B032055 Get Quote

An In-depth Technical Guide to the Safe Handling of trans-4-
Isopropylcyclohexanecarboxylic Acid

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency management of

trans-4-Isopropylcyclohexanecarboxylic acid (CAS RN: 7077-05-6). As an intermediate in

the synthesis of therapeutic agents like Nateglinide, its proper handling is paramount to

ensuring laboratory safety and experimental integrity.[1][2] This guide moves beyond mere

procedural lists to explain the scientific rationale behind safety protocols, fostering a culture of

informed caution.

Physicochemical Properties and Hazard
Identification
Understanding the fundamental properties of a compound is the first step in a robust safety

assessment. trans-4-Isopropylcyclohexanecarboxylic acid is a white to off-white crystalline

solid.[3] Its key physical and chemical characteristics are summarized below.
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Property Value Source

Molecular Formula C₁₀H₁₈O₂ PubChem[4], TCI

Molecular Weight 170.25 g/mol PubChem[4], TCI

Melting Point 94 - 98 °C TCI, ChemicalBook[5]

Boiling Point ~263.8 °C (Predicted) ChemicalBook[5][6]

Density ~0.996 g/cm³ (Predicted) ChemicalBook[3][5]

Solubility
Slightly soluble in DMSO and

Methanol
ChemicalBook[2][5]

Storage Temp.
Room Temperature, Sealed in

Dry Conditions
ChemicalBook[2][5]

GHS Classification and Risk Assessment
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. Based on aggregated data from multiple

suppliers and databases, trans-4-Isopropylcyclohexanecarboxylic acid is consistently

classified as an irritant.[4]

Hazard Class GHS Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Source: ECHA C&L Inventory via PubChem, Tokyo Chemical Industry.[4]

The primary risks associated with this compound are direct contact with the skin and eyes. As a

solid powder, inhalation of dust particles, particularly during weighing and transfer operations,

also presents a potential route of exposure that could lead to respiratory tract irritation.[7]
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The Hierarchy of Controls: A Systematic Approach
to Safety
Effective safety management relies on a multi-layered approach known as the hierarchy of

controls. This framework prioritizes the most effective and reliable control measures over less

effective ones. Personal Protective Equipment (PPE), while essential, is considered the last

line of defense.

Hierarchy of Controls for trans-4-Isopropylcyclohexanecarboxylic acid

Elimination / Substitution
(Not feasible for specific research)

Engineering Controls
• Chemical Fume Hood

• Ventilated Balance Enclosure

Most Effective

Administrative Controls
• Standard Operating Procedures (SOPs)

• Designated Work Areas
• Annual Safety Training

Personal Protective Equipment (PPE)
• Safety Goggles
• Nitrile Gloves

• Lab Coat

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls applied to handling the solid compound.
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Exposure Controls and Personal Protective
Equipment (PPE)
Based on the hazard assessment, specific controls are required to minimize exposure.

Engineering Controls: All weighing and transfer operations involving the solid powder should

be conducted within a chemical fume hood or a ventilated balance enclosure. This is the

primary method to prevent the generation and inhalation of airborne dust.[7][8]

Personal Protective Equipment (PPE): PPE is not a substitute for engineering controls but is

essential to protect from direct contact.[9]

Eye and Face Protection: Chemical safety goggles meeting ANSI Z87.1 standards are

mandatory to protect against dust particles and potential splashes.[10]

Skin Protection: A standard laboratory coat should be worn and kept buttoned.[11]

Chemical-resistant gloves are required. Disposable nitrile gloves provide adequate short-

term protection and should be inspected before use and changed immediately upon

contamination.[10][12]

Respiratory Protection: If engineering controls are not available or insufficient to control

dust, a NIOSH-approved particulate respirator (e.g., N95) may be necessary.[8][11]

Respirator use requires a formal institutional program, including fit-testing and training.[10]

Safe Handling and Storage Protocols
Adherence to strict protocols is critical for preventing incidents.

Protocol for Safe Weighing and Handling
Preparation: Don all required PPE (safety goggles, lab coat, nitrile gloves).

Designated Area: Confirm the chemical fume hood or ventilated enclosure is operational.

Designate a specific area for handling the compound to contain any potential spills.

Transfer: Use a spatula or powder funnel to carefully transfer the solid from its stock

container to a tared weigh boat or vessel. Avoid any actions that could generate dust, such
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as dropping or rapid scooping.

Cleaning: After transfer, gently tap tools on the receiving vessel to dislodge any remaining

powder. Clean the spatula and work surface with a solvent-dampened wipe.

Sealing: Tightly seal the primary container immediately after use.

Disposal: Dispose of contaminated gloves and wipes in the appropriate chemical waste

stream.

Hygiene: Wash hands thoroughly with soap and water after the procedure is complete, even

after removing gloves.[8]

Storage Requirements
Proper storage is crucial for maintaining chemical stability and preventing hazardous

interactions.

Compatibility: Store trans-4-Isopropylcyclohexanecarboxylic acid away from

incompatible materials. As a carboxylic acid, it must be segregated from bases, oxidizing

agents, and reactive metals.[13][14] Storing acids and bases in the same cabinet can lead to

violent reactions and the release of hazardous fumes.

Conditions: Keep the container tightly closed and store in a cool, dry, and well-ventilated

area away from heat or direct sunlight.[5][12][14]

Labeling: Ensure all containers are clearly labeled with the full chemical name and

associated hazards.[12][15]

Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]
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Skin Contact: Remove contaminated clothing. Wash the affected skin area thoroughly with

soap and plenty of water. If skin irritation occurs, seek medical advice.[7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, begin artificial respiration. Seek medical attention.[7]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek medical attention.[8]

Spill Response
The response to a spill depends on its scale. The following decision tree outlines the general

workflow.

Spill Occurs

Assess Spill
Is it small & contained?

Are you trained to handle it?

Small Spill Cleanup
1. Alert others in the area.
2. Wear appropriate PPE.

3. Gently cover with absorbent material.
4. Sweep into a labeled waste container.

5. Clean area with soap and water.

Yes

Large Spill / Emergency
1. Evacuate the immediate area.

2. Alert supervisor and EHS.
3. Prevent entry to the area.

4. Provide first aid if necessary.

No
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Caption: Decision workflow for responding to a chemical spill.

For a small spill of this solid, avoid dry sweeping, which can aerosolize the powder. Instead,

gently cover the spill with an inert absorbent material, then carefully sweep the mixture into a

designated chemical waste container.[8]

Toxicological and Ecological Information
While comprehensive toxicological data for this specific compound is not extensively published,

its classification as a skin and eye irritant indicates its potential to cause local tissue damage

upon contact.[4] The toxicological properties have not been thoroughly investigated. As a

standard practice for all laboratory chemicals, exposure should be minimized. Information on its

environmental fate is limited, and disposal should follow all local, state, and federal regulations

to prevent environmental release. Dispose of the substance and its container to an approved

waste disposal plant.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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